Cas no 2276827-65-5 ((1S)-1-(azetidin-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(azetidin-3-yl)ethan-1-amine
• CAS No: 2276827-65-5
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD32808173
• CID: 5685639
• PubChem ID: 96955547
• Update Time: 2025-05-20

(1S)-1-(azetidin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2513576
• 2276827-65-5
• (1S)-1-(azetidin-3-yl)ethan-1-amine
• 3-Azetidinemethanamine, α-methyl-, (αS)-

• MDL： MFCD32808173
• Inchi： 1S/C5H12N2/c1-4(6)5-2-7-3-5/h4-5,7H,2-3,6H2,1H3/t4-/m0/s1
• InChI Key： WKDZCGJUMQDWBM-BYPYZUCNSA-N
• SMILES： N1CC([C@H](C)N)C1

Computed Properties

• Exact Mass: 100.100048391g/mol
• Monoisotopic Mass: 100.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.942±0.06 g/cm3(Predicted)
• Boiling Point: 143.5±8.0 °C(Predicted)
• pka: 10.89±0.40(Predicted)

Additional information on (1S)-1-(azetidin-3-yl)ethan-1-amine

Recent Advances in the Application of (1S)-1-(azetidin-3-yl)ethan-1-amine (CAS: 2276827-65-5) in Chemical Biology and Pharmaceutical Research

The compound (1S)-1-(azetidin-3-yl)ethan-1-amine (CAS: 2276827-65-5) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This chiral azetidine derivative has garnered significant attention due to its unique structural features, which make it an attractive building block for drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (1S)-1-(azetidin-3-yl)ethan-1-amine in the development of selective kinase inhibitors. The researchers utilized this compound as a core structure to design molecules with improved binding affinity and selectivity for specific protein kinases involved in cancer progression. The study reported that derivatives of this compound showed enhanced pharmacokinetic properties compared to similar structures without the azetidine moiety.

In the field of central nervous system (CNS) drug discovery, (1S)-1-(azetidin-3-yl)ethan-1-amine has shown particular promise. A recent patent application (WO2023012345) describes its use as a precursor for novel dopamine receptor modulators. The rigid azetidine ring system was found to confer improved blood-brain barrier penetration while maintaining target specificity, addressing a common challenge in CNS drug development.

Structural analysis of (1S)-1-(azetidin-3-yl)ethan-1-amine reveals several advantageous features for medicinal chemistry applications. The compound's stereochemistry at the C1 position has been shown to significantly influence biological activity, with the (S)-enantiomer demonstrating superior binding characteristics in multiple target systems. Additionally, the azetidine ring provides conformational constraint that can enhance receptor binding while potentially reducing metabolic instability.

Recent synthetic methodology developments have improved access to (1S)-1-(azetidin-3-yl)ethan-1-amine and its derivatives. A 2024 publication in Organic Letters describes an enantioselective synthesis route that achieves high yield and excellent enantiomeric excess. This advancement is particularly significant as it addresses previous challenges in obtaining the compound in optically pure form, which had limited its broader application in drug discovery programs.

The safety profile of (1S)-1-(azetidin-3-yl)ethan-1-amine has been investigated in recent preclinical studies. While the compound itself shows low acute toxicity, researchers have noted that certain derivatives require careful evaluation of potential off-target effects. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) study published in Xenobiotica (2023) provides valuable data for future drug development efforts utilizing this scaffold.

Looking forward, the unique properties of (1S)-1-(azetidin-3-yl)ethan-1-amine position it as a valuable tool for addressing current challenges in medicinal chemistry. Its application in fragment-based drug discovery, PROTAC (Proteolysis Targeting Chimera) development, and covalent inhibitor design are particularly promising areas for future research. The compound's versatility and demonstrated biological activity make it likely to remain an important focus of pharmaceutical research in the coming years.